Cas no 249277-75-6 (1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-)
249277-75-6 structure
Product Name:1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-
CAS No:249277-75-6
MF:C14H13NO3
MW:243.257923841476
CID:1419096
PubChem ID:71357882
Update Time:2025-04-20
1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-
- 1-methoxy-2-methyl-4-nitro-3-phenylbenzene
- DTXSID80781921
- 249277-75-6
- 3-Methoxy-2-methyl-6-nitro-1,1'-biphenyl
-
- Inchi: 1S/C14H13NO3/c1-10-13(18-2)9-8-12(15(16)17)14(10)11-6-4-3-5-7-11/h3-9H,1-2H3
- InChI Key: SPRJSMQWXFGFSS-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C2C=CC=CC=2)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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